N-(2-Methoxyphenyl)-1H-pyrazol-4-amine

Core Science & Biosynthesis

N-aryl pyrazole amine scaffold biological activity profile

The N-Aryl Pyrazole Amine Scaffold: A Technical Dossier on Synthetic Utility and Biological Pleiotropy

Executive Summary

The N-aryl pyrazole amine (specifically 5-amino-1-arylpyrazole ) stands as a "privileged structure" in medicinal chemistry—a molecular scaffold capable of providing high-affinity ligands for a diverse array of biological targets. Distinguished by its 1,2-diazole core and exocyclic amine at position 5, this scaffold serves two critical roles: it is a potent pharmacophore in its own right (e.g., the GABA-ergic antagonist Fipronil ) and a versatile synthetic precursor for fused bicyclic systems (e.g., pyrazolo[1,5-a]pyrimidines) found in next-generation kinase inhibitors.

This technical guide dissects the biological activity profile of the N-aryl pyrazole amine scaffold, detailing its Structure-Activity Relationships (SAR), synthetic protocols, and mechanistic pathways in oncology and inflammation.

Part 1: Chemical Architecture & SAR Profile

The biological versatility of this scaffold stems from its ability to orient substituents in specific vectors that match binding pockets of enzymes (kinases) and receptors (GPCRs, ion channels).

The Core Scaffold

The canonical structure is 1-aryl-1H-pyrazol-5-amine . The numbering convention assigns the nitrogen attached to the aryl group as position 1.

• Position 1 (N-Aryl): Acts as a hydrophobic anchor. Substitution here (e.g., 2,6-dichloro-4-trifluoromethylphenyl) is critical for potency, particularly in blocking chloride channels (GABA) or fitting into the hydrophobic back-pocket of kinases.

• Position 5 (Amine): A dual-purpose motif.[1] It functions as a hydrogen bond donor/acceptor in the active site (often interacting with the hinge region of kinases) or as a nucleophilic "handle" for further derivatization into ureas, amides, or fused rings.

• Positions 3 & 4: These sites allow for electronic tuning and steric optimization. Position 4 is often substituted with electron-withdrawing groups (CN, S(O)R) to modulate the pKa of the pyrazole ring.

SAR Visualization

The following diagram illustrates the functional logic of the scaffold.

Figure 1: Functional decomposition of the N-aryl pyrazole amine scaffold illustrating pharmacophoric vectors.

Part 2: Biological Activity Profile[1][2][3][4][5]

Insecticidal & CNS Activity (GABA/GluCl Antagonism)

The most commercially successful application of this scaffold is Fipronil .

• Mechanism: Non-competitive blocking of GABA-gated chloride channels and glutamate-gated chloride channels (GluCl).

• Selectivity: The N-aryl pyrazole moiety exhibits high selectivity for insect receptors over mammalian counterparts, driven by the specific substitution pattern on the N1-phenyl ring (2,6-dichloro-4-trifluoromethyl).

• Key Insight: The free 5-amino group is essential for binding affinity; derivatization often reduces insecticidal potency but may open pathways for mammalian toxicity modulation.

Oncology & Inflammation (Kinase Inhibition)

In human therapeutics, the scaffold is a "privileged" template for ATP-competitive kinase inhibitors.

A. p38 MAPK Inhibition (Anti-inflammatory) The 5-amino-N-arylpyrazole structure mimics the adenine ring of ATP.

• Binding Mode: The C5-amino group forms hydrogen bonds with the hinge region amino acids (e.g., Met109 in p38

  ).

• Evolution: Simple amines were found to have poor bioavailability. This led to the development of ureido-derivatives (urea linkers at C5), which access the "allosteric" pocket adjacent to the ATP site, dramatically improving potency and selectivity (e.g., Doramapimod analogues).

B. Cyclin-Dependent Kinases (CDKs) & Aurora Kinases

• Strategy: The 5-amino group is frequently cyclized with 1,3-electrophiles to form pyrazolo[1,5-a]pyrimidines .

• Effect: This planar, fused system rigidly orients the aryl group, maximizing

  -stacking interactions within the kinase pocket. These derivatives are potent inhibitors of CDK2 and Aurora A, arresting the cell cycle at G2/M phase.

Quantitative Potency Data (Representative)

Compound Class	Target	Key Substituent (R)	IC50 / Ki	Biological Outcome
Fipronil	GABA-Cl (Insect)	4-SCF3, 1-(2,6-Cl2-4-CF3-Ph)	~2 nM	CNS hyperexcitation (Insecticidal)
Pyrazolyl-Urea	p38 MAPK	5-NH-CO-NH-Aryl	15-50 nM	Suppression of TNF- / IL-1
Pyrazolo-pyrimidine	CDK2/Cyclin E	Fused Bicyclic Core	< 10 nM	G1/S Cell Cycle Arrest
Sulfonamide	COX-2	1-(4-Sulfamoylphenyl)	40-60 nM	Anti-inflammatory (Celecoxib-like)

Part 3: Mechanistic Pathways

Understanding the downstream effects of this scaffold is crucial for drug development. Below is the signaling cascade for p38 MAPK inhibition, a primary target for N-aryl pyrazole amines in inflammation.

Figure 2: p38 MAPK signaling cascade showing the intervention point of N-aryl pyrazole amine inhibitors.

Part 4: Experimental Methodologies

Synthesis Protocol: Microwave-Assisted Regioselective Cyclization

This protocol ensures high regioselectivity for the 5-amino isomer over the 3-amino isomer, a common challenge in pyrazole chemistry.

Objective: Synthesis of 5-amino-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile.

Reagents:

• 4-Chlorophenylhydrazine hydrochloride (1.0 equiv)

• (1-ethoxyethylidene)malononitrile (1.1 equiv)

• Ethanol (Solvent)[2]

• Triethylamine (Catalyst)

Workflow:

• Preparation: Dissolve 4-chlorophenylhydrazine HCl (5 mmol) and triethylamine (6 mmol) in Ethanol (10 mL) in a microwave-safe vial.

• Addition: Add (1-ethoxyethylidene)malononitrile (5.5 mmol) dropwise.

• Irradiation: Seal vial. Heat in a microwave reactor at 120°C for 15 minutes (Power: 150W, Max Pressure: 200 psi).

• Work-up: Cool to room temperature. The product often precipitates.

• Purification: Filter the solid. Wash with cold ethanol and hexanes. Recrystallize from EtOH/Water if necessary.

• Validation: Confirm structure via 1H NMR (Characteristic broad singlet for

  at 5.5–6.5 ppm) and NOESY (Interaction between N-Aryl ortho-protons and C5-Amino protons confirms regiochemistry).

Figure 3: Microwave-assisted synthesis workflow for high-purity 5-amino-1-arylpyrazoles.

Bioassay: Kinase Inhibitory Profiling (FRET Assay)

To validate the "Profile" of the synthesized scaffold:

• System: LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher).

• Principle: Competition between the Alexa Fluor™ 647-labeled tracer (ATP analog) and the test compound for the kinase active site.

• Protocol:

  • Prepare kinase/antibody mixture in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Add 5 µL of test compound (N-aryl pyrazole derivative) in 1% DMSO (serial dilutions).

  • Add 5 µL of kinase/antibody solution.

  • Add 5 µL of Tracer (Alexa Fluor 647).

  • Incubate 60 min at Room Temp.

  • Read: Measure TR-FRET ratio (Emission 665 nm / Emission 615 nm).

  • Calculation: Plot Dose-Response curve to determine IC50.

References

• Fipronil and Pyrazole Insecticides: N-Phenylpyrazoles: A new class of insecticides. Pesticide Science.

• Microwave Synthesis: Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines. Journal of Visualized Experiments (JoVE).[3]

• Kinase Inhibition (p38): Structure-activity relationship of amino-pyrazoles as p38 alpha MAP kinase inhibitors. Mini-Reviews in Medicinal Chemistry.

• Anticancer Profile: Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents.[4][5][6][7][8] Molecules.[9][10][5][3][6][7][11][12][13][14][15][16]

• Scaffold Versatility: Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules.[9][10][5][3][6][7][11][12][13][14][15][16]

Sources

• 1. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. chemrevlett.com [chemrevlett.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Video: Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines [jove.com]

Technical Guide: Solubilization & Handling of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine

This technical guide is structured to serve as a definitive protocol for the solubilization and handling of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine in drug discovery workflows. It synthesizes theoretical physicochemical analysis with practical laboratory standards.

[1][2]

Executive Summary

N-(2-Methoxyphenyl)-1H-pyrazol-4-amine is a functionalized pyrazole derivative often utilized as a scaffold in kinase inhibitor development or as a fragment in drug discovery.[1][2] While the core pyrazole ring is polar, the addition of the N-linked 2-methoxyphenyl moiety introduces lipophilicity and planarity that significantly alters its solubility profile compared to the parent 1H-pyrazol-4-amine.[1][2]

This guide addresses the critical "solubility cliff" often encountered when transitioning this compound from organic stock solutions (DMSO) to aqueous biological media. Failure to manage this transition results in compound precipitation ("crash out"), leading to false negatives in enzymatic assays or false positives in aggregation-sensitive screens.[1][2]

Physicochemical Profile & Solubility Prediction

Understanding the molecule's structural properties is the first step in rational protocol design.[1][2]

Property	Value (Estimated)	Impact on Solubilization
Molecular Weight	~189.21 g/mol	Low MW favors solubility, but crystal packing forces can oppose it.[1][2]
cLogP	1.8 – 2.2	Moderately lipophilic.[1][2] Soluble in organic solvents; limited aqueous solubility.[1][2]
H-Bond Donors	2 (Pyrazole NH, Linker NH)	High potential for intermolecular H-bonding, increasing melting point and reducing solubility.[1][2]
pKa (Pyrazole NH)	~14.0 (Acidic)	Remains protonated (neutral) at pH 7.[2]4.
pKa (Pyrazolium)	~2.5 (Basic)	Protonation only occurs at very low pH (< 2.0).[2]

Implication: At physiological pH (7.4), the molecule is neutral.[2] Without charge-assisted solvation, aqueous solubility relies entirely on the polarity of the methoxy group and the pyrazole nitrogens.[1][2]

DMSO Stock Preparation (Primary Solubilization)[1]

Dimethyl sulfoxide (DMSO) is the industry standard for stock preparation due to its ability to disrupt intermolecular H-bonds.[1][2]

Theoretical Solubility Limit

Based on structural analogs (e.g., 1-phenyl-1H-pyrazol-4-amine), this compound exhibits high solubility in DMSO, typically exceeding 50 mM .[1][2]

Preparation Protocol

Goal: Create a stable 10 mM or 20 mM Master Stock.

• Weighing: Weigh approximately 2–5 mg of solid powder into a glass amber vial (hydroscopic prevention).

• Calculation: Use the formula

  [2]

  • Where:

    = Volume of DMSO (mL), = Mass (mg), = 189.21, = Target Concentration (M).[1][2]

• Dissolution: Add the calculated volume of anhydrous DMSO (≥99.9%).

• Agitation: Vortex for 30 seconds. If solid persists, sonicate at 40 kHz for 5 minutes at room temperature.

  • Critical Check: Visually inspect for "schlieren lines" (refractive index swirls), which indicate incomplete mixing.[2]

• Storage: Aliquot into single-use vials to avoid freeze-thaw cycles. Store at -20°C.

Warning: DMSO is hygroscopic.[1][2] Absorbed water can cause the compound to precipitate inside the stock vial over time.[1][2] Always equilibrate the vial to room temperature before opening.

Aqueous Solubility & Serial Dilution (Secondary Solubilization)[1]

This is the critical failure point. When the DMSO stock is diluted into water or buffer (e.g., PBS), the solvent environment changes drastically from lipophilic to hydrophilic.[2]

The "Crash Out" Phenomenon

As the DMSO concentration drops below 5% (v/v), the compound may exceed its thermodynamic solubility limit in water.[1][2] For N-(2-Methoxyphenyl)-1H-pyrazol-4-amine, the estimated aqueous solubility is 50–150 µM (kinetic).[1][2]

Recommended Dilution Scheme (Intermediate Plate Method)

Direct dilution from 100% DMSO to 1% DMSO in buffer often causes immediate precipitation.[1][2] Use an intermediate step.

• Step A (Master Stock): 10 mM in 100% DMSO.[2]

• Step B (Intermediate): Dilute 1:10 into 100% DMSO

  1 mM.

• Step C (Dosing): Dilute 1:100 into Buffer

  10 µM (Final DMSO = 1%).

Why this works: It ensures the compound is fully solubilized in the organic phase before the final "shock" dilution into water, preventing the formation of micro-aggregates that occur during rapid mixing of high-concentration stocks.[1][2]

Experimental Protocol: Kinetic Solubility Assay

To determine the precise limit for your specific buffer system, perform this self-validating Lyophilization Solubility Solubility (LYSS) or Nephelometry assay.

Materials

• 10 mM DMSO Stock of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine.[1][2]

• PBS Buffer (pH 7.4).[1][2]

• 96-well UV-transparent plate.[1][2]

• Plate reader (Absorbance at 620 nm for turbidity or 280 nm for concentration).[2]

Workflow

• Preparation: Prepare a serial dilution of the compound in DMSO (e.g., 10 mM, 5 mM, 2.5 mM... down to 0.1 mM).

• Transfer: Transfer 2 µL of each DMSO dilution into 198 µL of PBS in the assay plate (1% final DMSO).

• Incubation: Shake at 500 rpm for 2 hours at RT.

• Read (Turbidity): Measure Absorbance at 620 nm (OD620).

  • Logic: An increase in OD620 indicates precipitation (scattering).[2]

• Read (UV-Vis): Filter the samples (0.2 µm) and measure Absorbance at

  (approx 250-280 nm).

  • Logic: A plateau in absorbance despite increasing theoretical concentration indicates the solubility limit.[1][2]

Visualization: Solubilization Decision Tree

The following diagram outlines the logical flow for handling this compound, including checkpoints for precipitation.

Caption: Logical workflow for solubilizing N-(2-Methoxyphenyl)-1H-pyrazol-4-amine, highlighting the critical intermediate dilution step to avoid precipitation.

Troubleshooting & FAQ

Q: The compound precipitated immediately upon adding water.[1][2] What happened?

• A: You likely experienced "oiling out."[1][2] The local concentration of compound exceeded its solubility limit before the DMSO mixed with the water.[2] Solution: Vortex the buffer vigorously while adding the DMSO stock, or use the Intermediate Plate Method described in Section 4.2.[2]

Q: Can I use Ethanol instead of DMSO?

• A: Ethanol is generally a poorer solvent for this class of compounds and is more volatile, leading to concentration errors.[1][2] DMSO is preferred.[1][2]

Q: Is the solubility pH-dependent?

• A: Yes, but only at extremes.[1][2] The pyrazole nitrogen is weakly basic.[1][2][3] Lowering the pH (e.g., pH 2-3) may protonate the ring and increase solubility, but this is rarely compatible with biological assays.[1][2] At pH 7.4, the molecule is neutral.[1][2]

References

• Di, L., & Kerns, E. H. (2016).[1][2] Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[1][2] (Authoritative text on solubility in drug discovery).

• Lipinski, C. A. (2000).[1][2] Drug-like properties and the causes of poor solubility and poor permeability.[1][2] Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.[1][2]

• Tetko, I. V., et al. (2013).[1][2] OCHEM: an online chemical modeling environment for the web.[1][2] Journal of Computer-Aided Molecular Design, 27(3), 175-199.[1][2] (Used for LogP/Solubility estimation models).

• PubChem Compound Summary. (2024). 1H-Pyrazol-4-amine Derivatives. National Center for Biotechnology Information.[1][2]

Sources

• 1. americanelements.com [americanelements.com]
• 2. 1H-pyrazol-4-amine | C3H5N3 | CID 78035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]

The Ionization Landscape of Pyrazole-4-amines: Structural Determinants and Experimental Characterization

The following technical guide serves as an advanced reference for the physicochemical characterization of pyrazole-4-amines. It is structured to support decision-making in hit-to-lead optimization and pre-formulation.

Executive Summary

The pyrazole-4-amine scaffold is a privileged chemotype in modern drug discovery, particularly within kinase inhibitor programs (e.g., JAK, CDK inhibitors). However, its amphoteric nature and rapid tautomeric equilibration present unique challenges in determining ionization constants (

) and lipophilicity ( ). Accurate characterization of these parameters is not merely a documentation task but a critical predictor of solubility, membrane permeability, and target engagement.

This guide details the structural causality governing pyrazole-4-amine ionization, provides a self-validating experimental workflow for

determination, and analyzes the implications for medicinal chemistry.

Part 1: Structural Fundamentals & Tautomeric Equilibria

The Core Chemotype

The 4-aminopyrazole system consists of a five-membered heteroaromatic ring containing two adjacent nitrogen atoms and an exocyclic amine at the 4-position. Unlike pyridine or imidazole, the pyrazole ring possesses adjacent nitrogen atoms with distinct electronic roles:

• N1 (Pyrrole-like): Contributes two electrons to the

  -system; acts as a hydrogen bond donor (acidic).

• N2 (Pyridine-like): Contributes one electron to the

  -system; possesses a lone pair in an orbital; acts as a hydrogen bond acceptor (basic).

Tautomerism and Protonation Sites

The defining feature of N-unsubstituted pyrazoles is annular tautomerism. For 4-aminopyrazole, the proton transfer occurs between N1 and N2. While the parent 4-aminopyrazole is symmetric (making the tautomers identical), introducing a substituent at C3 or C5 breaks this symmetry, creating distinct

- and -tautomers with different ionization potentials.

The Critical Insight: Contrary to primary aliphatic amines (

), the exocyclic amine at position 4 is not the primary site of protonation.

• Resonance Delocalization: The lone pair on the exocyclic 4-amino group donates electron density into the ring (resonance effect), significantly lowering its basicity.

• Ring Protonation: This resonance increases electron density at the pyridine-like N2 nitrogen. Consequently, the ring nitrogen (N2) is the first site of protonation, forming a resonance-stabilized cation.

Visualization of Ionization Pathways

The following diagram illustrates the tautomeric equilibrium and the specific protonation pathway that medicinal chemists must model.

Caption: The 4-amino group acts as an Electron Donating Group (EDG), stabilizing the cation and raising the basicity of the ring nitrogen compared to unsubstituted pyrazole.

Part 2: Quantitative pKa Data & Substituent Effects

Understanding the baseline values is essential for accurate prediction.

Baseline Values

Species	(Conjugate Acid)	Site of Protonation	Structural Driver
Pyrazole (Parent)	2.52	Ring N2	Baseline aromatic stabilization.
4-Nitropyrazole	-1.96	Ring N2	Strong EWG reduces N2 basicity drastically.
4-Aminopyrazole	4.0 – 5.5	Ring N2	Strong EDG (+M effect) boosts N2 basicity.
4-Aminopyridine	9.11	Ring N	Reference standard for amino-heterocycles.

Note: The shift from Pyrazole (2.[1]5) to 4-Aminopyrazole (~4.5) demonstrates the powerful resonance donation of the amino group, yet it remains less basic than the pyridine analog due to the 5-membered ring's lower inherent basicity.

Substituent Effects (Hammett Correlation)

For drug development, the pyrazole core is rarely unsubstituted. The

shifts predictably based on substituents at positions 1, 3, and 5.

• Electron Withdrawing Groups (CF3, CN, Halogens): Lower the

  of the ring nitrogen (making the molecule less basic/more acidic).

  • Example: 3-CF3-4-aminopyrazole will have a

    closer to 2.0 - 3.0.

• Electron Donating Groups (Methyl, Methoxy): Raise the

  .

  • Example: 1,3,5-trimethyl-4-aminopyrazole will exhibit a

    > 5.5.

Part 3: Physicochemical Implications in Drug Design

Solubility vs. pH

The solubility profile of pyrazole-4-amines is pH-dependent.

• pH <

  (Acidic): The molecule is protonated (cationic). Solubility is high. This is ideal for salt formation (e.g., Hydrochloride or Mesylate salts).

• pH >

  (Neutral/Basic): The molecule exists as a neutral free base. Solubility is determined by the intrinsic lipophilicity ( ) and crystal packing energy.

• Risk: If the

  is near physiological pH (e.g., 7.4), the drug may precipitate in the intestine as it transitions from the stomach, limiting bioavailability.

Permeability

Permeability is generally highest for the neutral species. A

of ~4.5 is advantageous for oral absorption because the molecule will be predominantly neutral at intestinal pH (6.5 – 7.4), facilitating passive diffusion.

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure data integrity (E-E-A-T), use the following "Self-Validating" workflow. This protocol incorporates checkpoints to detect aggregation or electrode drift.

Recommended Method: Spectrophotometric Titration (UV-metric)

Since pyrazole-4-amines have distinct UV chromophores that shift upon protonation, this method is more sensitive than potentiometry for low concentrations and low

values.

Protocol:

• Preparation: Dissolve the compound in a "Universal Buffer" (e.g., Britton-Robinson) or 0.1 M KCl background electrolyte. Concentration:

  .

• Blanking: Run a solvent blank to subtract background absorbance.

• Titration: Titrate from pH 2.0 to pH 10.0 using standardized HCl and NaOH.

• Data Collection: Measure UV spectra (200–400 nm) at 0.2 pH unit intervals.

The Self-Validating Workflow Diagram

Caption: A rigorous workflow ensuring that measured pKa values reflect thermodynamic constants, not aggregation artifacts.

Validation Criteria (The "Trust" Factors)

• Isosbestic Points: The UV spectra must show sharp isosbestic points (wavelengths where absorbance is invariant with pH). Lack of these indicates a multi-species equilibrium or degradation (oxidation of the amine).

• Bjerrum Plot: The slope of

  vs. pH must be . Deviations indicate aggregation.

References

• Alkorta, I., et al. (2019).[2] Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Institutes of Health (PMC). Link

• Marín-Luna, M., et al. (2019).[2] Theoretical study of the gas phase and aqueous basicity of a series of 150 pyrazoles. New Journal of Chemistry (RSC). Link

• Kaljurand, I., et al. (2017). Experimental basicities of nitrogen bases in acetonitrile and water. European Journal of Organic Chemistry. Link

• Claramunt, R. M., et al. (2003).[3] Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. New Journal of Chemistry. Link

• BenchChem Technical Guides. (2025). Solubility and Stability of 3-(1H-pyrazol-1-yl)pyrazin-2-amine. Link

Sources

• 1. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. limbach.userpage.fu-berlin.de [limbach.userpage.fu-berlin.de]

Technical Notes & Optimization

improving yield of N-arylation in pyrazole synthesis

Status: Operational Subject: Optimization of Yield and Regioselectivity in Pyrazole N-Arylation Lead Scientist: Senior Application Specialist (Synthesis Division)

Executive Summary: The "Ambident" Challenge

The pyrazole ring is an ambident nucleophile, possessing two nitrogen atoms (N1 and N2) with distinct nucleophilic characters. In N-arylation, the core challenges are reactivity (overcoming the moderate nucleophilicity of the pyrazole) and regioselectivity (directing the aryl group to the desired nitrogen).

This guide replaces trial-and-error with mechanistic causality. We categorize solutions into three "Interfaces" based on the catalytic metal and coupling partner.

Interface A: Copper-Catalyzed Coupling (Modified Ullmann)

Best For: Cost-sensitive scale-up, robust substrates, and general-purpose synthesis. The Mechanism: A Cu(I)/Cu(III) catalytic cycle. The rate-determining step is often the oxidative addition of the aryl halide or the reductive elimination of the product.

The Ligand Effect (The "Accelerator")

Traditional Ullmann coupling required harsh heat (200°C+). Modern protocols use diamine or oxime ligands to stabilize the Cu-intermediate and lower the activation energy, allowing reaction at 80–110°C.

Recommended System:

• Catalyst: CuI (Copper(I) Iodide) - Purify if off-white/green.

• Ligand: trans-N,N'-Dimethylcyclohexane-1,2-diamine (DMEDA) or 4,7-Dimethoxy-1,10-phenanthroline.

• Base: K₃PO₄ (mild) or Cs₂CO₃ (stronger, for unreactive halides).

• Solvent: Toluene (standard) or DMF (for solubility).

Protocol: The "Buchwald-Ma" Standard

Valid for Aryl Iodides and Bromides.

• Charge: Pyrazole (1.2 equiv), Aryl Halide (1.0 equiv), CuI (5-10 mol%), Ligand (10-20 mol%), Base (2.0 equiv).

• Purge: Evacuate/backfill with Argon x3. Critical: Oxygen poisons the Cu(I) species.

• Solvent: Add anhydrous Toluene (0.5 M concentration).

• Heat: 110°C sealed tube for 12-24h.

Visualization: The Copper Cycle

Caption: The catalytic cycle relies on stabilizing the Cu(III) intermediate to facilitate reductive elimination.

Interface B: Palladium-Catalyzed Coupling (Buchwald-Hartwig)

Best For: Sterically hindered substrates, electron-rich aryl halides (deactivated), or when regioselectivity is critical. The Mechanism: Pd(0)/Pd(II) cycle. The challenge is preventing the pyrazole from acting as a catalytic poison (binding Pd without reacting).

Ligand Selection Strategy

Simple phosphines (PPh₃) fail here. You require Biaryl Phosphine Ligands that are bulky and electron-rich.

Ligand	Application Scenario
Me₄tBuXPhos	The Gold Standard. Excellent for N-arylation of heterocycles. High turnover.
JackiePhos	Designed specifically for amidations/heterocycles. Good for difficult substrates.[1]
BrettPhos	Use if the aryl halide is a chloride or very electron-rich.
Xantphos	A bidentate alternative; occasionally works when monodentates fail.

Protocol: High-Performance Pd Coupling

• Pre-complexation: Use a precatalyst (e.g., tBuXPhos Pd G3) to ensure accurate Pd:Ligand ratio (1:1).

• Base: K₃PO₄ (weak) or NaOtBu (strong). Note: Strong bases can cause isomerization.

• Solvent: t-Amyl alcohol or Dioxane.

• Temp: 100-110°C.

Interface C: Chan-Lam Coupling (Oxidative)

Best For: Sensitive substrates that cannot survive high heat; late-stage functionalization. Reagents: Aryl Boronic Acids + Cu(OAc)₂. Key Difference: Requires Oxygen (air) to reoxidize Cu(II).

• Tip: Add Molecular Sieves (4Å). Water is a byproduct that inhibits the reaction.

• Yield Booster: Use 2.0 equiv of Boronic Acid (it degrades faster than it couples).

Regioselectivity: Controlling the N1 vs. N2 Switch

Regioselectivity is governed by the interplay of Sterics (Kinetic control) and Thermodynamics .

• Steric Rule: The bulky aryl group prefers the least hindered nitrogen (distal to the largest substituent on the pyrazole carbon).

• Electronic Rule: Electron-withdrawing groups on the pyrazole ring increase the acidity of the adjacent NH, making it the primary nucleophile.

Regioselectivity Logic Flow

Caption: Decision matrix for predicting the major regioisomer based on pyrazole substitution.

Troubleshooting & FAQs

Symptom: Reaction mixture turns black/mirrors immediately.

• Diagnosis: "Catalyst Crash." The metal has precipitated out of the catalytic cycle.

• Fix:

  • Check Oxygen levels. (Did you degas properly for Cu/Pd methods?)

  • Increase Ligand loading. (Ligand stabilizes the metal).

  • Check stir rate. (Poor mixing causes local hot-spots).

Symptom: Aryl Halide is consumed, but Product yield is low (Dehalogenation).

• Diagnosis: The metal inserted into the Ar-X bond but underwent beta-hydride elimination or reduction instead of coupling.

• Fix:

  • Switch solvent. (Avoid alcohols if using Pd; use Toluene/Dioxane).

  • Use a bulkier ligand (e.g., switch from XPhos to tBuXPhos) to speed up reductive elimination.

Symptom: Reaction stalls at 50% conversion.

• Diagnosis: Catalyst poisoning or Product Inhibition. The product might be binding to the metal more strongly than the reactant.

• Fix:

  • Add a second portion of catalyst/ligand after 50% conversion.

  • Switch to a stronger base (Cs₂CO₃ instead of K₂CO₃) to push the equilibrium.

References

• Copper-Diamine Catalyzed N-Arylation: Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004).[2][3] Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles.[2][3][4] The Journal of Organic Chemistry.

• Palladium Ligand Design: Hicks, J. D., Hyde, A. M., Cuezva, A. M., & Buchwald, S. L. (2009). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. Journal of the American Chemical Society.[4][5]

• Chan-Lam Mechanism: Vantourout, J. C., et al. (2016). Mechanistic Insight Enables Practical, Scalable, Room Temperature Chan–Lam N-Arylation of N-Aryl Sulfonamides. The Journal of Organic Chemistry.

• Regioselectivity Insights: Tao, Y., et al. (2000).[6] Regioselective Synthesis of Unsymmetrical 3,5-Dialkyl-1-arylpyrazoles. Organic Letters.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. pubs.acs.org [pubs.acs.org]

Catalysis Rescue Unit: Troubleshooting Buchwald Coupling of Pyrazoles

Status: Active | Ticket: PYR-CN-FAIL | Priority: High Assigned Specialist: Senior Application Scientist, Catalysis Group

Introduction: The "Pyrazole Problem"

You are likely here because your reaction has stalled. You see a vibrant orange or yellow solution (indicating the catalyst is still "alive" but dormant) or a crash of Palladium black (indicating catalyst death).

Pyrazoles are notoriously difficult substrates in Buchwald-Hartwig amination. Unlike simple anilines, pyrazoles are potent

-donors with two nitrogen sites. They don't just react with the catalyst; they often bind to it, displacing your carefully chosen phosphine ligand and forming stable, unreactive complexes. This guide is not a textbook review; it is a field manual for breaking that coordination trap and restoring turnover.

Module 1: Diagnosis & Triage

Q: How do I distinguish between "slow kinetics" and "catalyst poisoning"?

A: The color and the kinetic profile tell the story.

Observation	Diagnosis	The Mechanism
Vibrant Yellow/Orange Solution, No Conversion	Poisoning (The Trap)	The Pd is sequestered. The pyrazole has displaced the phosphine ligand, forming a stable [Pd(Pyrazole)n] species. The catalyst is "sleeping."
Pd Black Precipitate	Catalyst Death	Ligand dissociation occurred, but instead of being trapped by the pyrazole, the naked Pd(0) aggregated. This often suggests the phosphine ligand was too labile or the temperature too high for the catalyst stability.
Rapid Initial Rate, then Plateau	Product Inhibition	The product (N-aryl pyrazole) might be binding the catalyst, or halide byproducts (specifically Iodide) are inhibiting the cycle.

Module 2: The Mechanistic Failure Mode

Q: Why exactly is my pyrazole killing the catalyst?

A: It is a competition between your ligand and your substrate. In a healthy cycle, the bulky phosphine ligand (L) keeps the Palladium (Pd) mono-ligated [L-Pd(0)], which is highly reactive. Pyrazoles, however, are small, nitrogen-rich, and basic. They can intercept the Pd species, displacing the bulky ligand to form an off-cycle "resting state" that is too stable to undergo oxidative addition.

Visualizing the Trap:

Figure 1: The "Pyrazole Trap" mechanism. The substrate competes with the ligand, sequestering the active metal center.

Module 3: The Solution (Ligand & Precatalyst Selection)

Q: Which ligand system breaks this trap?

A: You need "The Wall of Bulk." You must use a ligand that is sufficiently bulky to prevent the small pyrazole from coordinating, yet flexible enough to allow the reaction to proceed.

1. The Ligand Hierarchy

Do not use simple phosphines like PPh3 or BINAP for challenging pyrazoles. Use Dialkylbiaryl Phosphines (Buchwald Ligands).[1]

Ligand	Recommendation	Why?
tBuXPhos	First Choice	The tert-butyl groups provide immense steric bulk, making it thermodynamically unfavorable for the pyrazole to displace the ligand.
Me4tBuXPhos	Alternative	Similar to tBuXPhos but often higher stability. Excellent for N-arylation.[1]
BrettPhos	Specialist	Use if you are coupling primary aminopyrazoles or require high selectivity.
XPhos	Generalist	Good starting point, but often less effective than tBuXPhos for specific "poisoning" cases.

2. The Precatalyst Revolution (G3/G4)

Stop using Pd2(dba)3 or Pd(OAc)2.

• The Problem: Traditional Pd sources require reduction to Pd(0) in situ. During this slow activation window, the pyrazole often intercepts the Pd precursors before the phosphine ligand can bind.

• The Fix: Use Palladacycle Precatalysts (Gen 3 or Gen 4) .[1]

  • Mechanism: These activate via base-mediated reductive elimination, generating the active [L-Pd(0)] species almost instantaneously.[2] This "flash activation" establishes the correct catalytic species before the pyrazole can interfere.

Module 4: Protocol Optimization

Q: I have the right ligand, but it's still failing. What next?

A: Adjust your reaction environment to favor the catalytic cycle over the trap.

1. The "Reverse Addition" Trick

If the pyrazole is the poison, do not drown the catalyst in it.

• Standard: Mix everything and heat. (High risk of poisoning).

• Optimized: Heat the Catalyst, Ligand, Base, and Aryl Halide first. Then, slowly add the Pyrazole (as a solution) via syringe pump over 1-2 hours. This keeps the concentration of the "poison" low relative to the catalyst.

2. Base Selection & pKa

• Weak Bases (Cs2CO3, K3PO4): Often safer but slower. If the reaction stalls, the pyrazole might not be deprotonating fast enough to enter the cycle.

• Strong Bases (NaOtBu, LiHMDS): These rapidly deprotonate the pyrazole.

  • Risk:[3][4] The deprotonated pyrazolate anion is a stronger ligand than the neutral pyrazole.

  • Strategy: If using NaOtBu, ensure you are using tBuXPhos (the bulkiest ligand) to reject this anionic coordination.

3. The Iodide Effect

Avoid Aryl Iodides if possible. The iodide anion released during the reaction can form stable halide-bridged Pd dimers that are inactive.[5]

• Fix: Switch to Aryl Bromides or Chlorides.[4][6]

• Fix: If you must use Iodide, add a silver salt (rarely used in Buchwald) or ensure high temperature to break dimers.

Module 5: Troubleshooting Workflow

Q: How do I systematically solve this?

Follow this decision tree to isolate the variable.

Figure 2: Systematic troubleshooting flow for stalled couplings.

Module 6: Experimental Protocols

Protocol A: The "Standard" High-Performance Screen

Use this when previous attempts with Pd(OAc)2 have failed.

• Vessel: 4mL screw-cap vial with a PTFE-lined septum (or microwave vial).

• Catalyst: tBuXPhos Pd G3 (2.0 mol%).

  • Note: If G3 is unavailable, use Pd(OAc)2 (2 mol%) + tBuXPhos (2.2 mol%) but premix them in solvent for 5 mins before adding substrates.

• Base: K3PO4 (2.0 equiv, finely ground) or NaOtBu (1.2 equiv).

• Solvent: t-Amyl Alcohol or Dioxane (0.2 M concentration).

• Procedure:

  • Add Aryl Halide (1.0 equiv), Pyrazole (1.2 equiv), Base, and Precatalyst to the vial.

  • Evacuate and backfill with Argon (x3).

  • Add anhydrous solvent via syringe.

  • Heat to 80–100 °C for 2–4 hours.

  • Check: Monitor by LCMS. If conversion < 10% after 1 hour, increase Temp to 110 °C.

Protocol B: The Sulfur Scavenger (Purity Check)

Pyrazoles synthesized via thiosemicarbazides often contain trace sulfur, which kills Pd instantly.

• Dissolve your pyrazole in EtOAc.

• Wash with a 10% aqueous solution of Bleach (Sodium Hypochlorite) or treat with activated charcoal for 30 mins.

• Filter, dry, and concentrate.

• Test: Run a standard coupling with a "known good" aryl halide (e.g., bromobenzene) to verify the pyrazole is now reactive.

References

• Buchwald, S. L., et al. (2008). Amidation of Aryl Sulfonates and Aryl Halides with Bulky Biarylphosphine Ligands. Journal of the American Chemical Society.

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). Third Generation Buchwald Precatalysts: The State of the Art in Palladium-Catalyzed Cross-Couplings. Chemical Science.[5]

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[5]

• Hartwig, J. F. (2006). Electronic Effects on Reductive Elimination from Aryl Palladium(II) Amido Complexes. Journal of the American Chemical Society.

• Enamine Ltd. (2024). G3 and G4 Buchwald Precatalysts: Scale up and QC.[4]

Sources

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• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. Selective Palladium‐Catalyzed Direct CH Arylation of Unsubstituted <i>N</i>‐Protected Pyrazoles [ouci.dntb.gov.ua]
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• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine by Column Chromatography

Welcome to the technical support center for the purification of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful column chromatography of this specific pyrazole derivative. We will move beyond simple procedural steps to explain the underlying chemical principles, enabling you to troubleshoot and optimize your purifications effectively.

Understanding the Molecule: Key Physicochemical Properties

N-(2-Methoxyphenyl)-1H-pyrazol-4-amine possesses a unique combination of functional groups that dictates its chromatographic behavior. The pyrazole ring itself is weakly basic, and the presence of a primary amine at the 4-position significantly increases this basicity.[1][2] This basic nature is a critical factor to consider, as it can lead to strong interactions with the acidic silanol groups on the surface of standard silica gel, a common stationary phase.[3] These interactions can result in peak tailing, irreversible adsorption, and even degradation of the target compound.[4][5]

The methoxyphenyl substituent influences the overall polarity and solubility of the molecule. While the pyrazole and amine groups contribute to its polarity, the aromatic rings introduce a degree of non-polar character. The solubility of pyrazole derivatives can be challenging and is influenced by factors like molecular weight and intermolecular forces such as hydrogen bonding.[6]

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific issues you may encounter during the column chromatography of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine.

Issue 1: Severe Peak Tailing or Streaking on the Column

Question: My TLC plate shows a streaked spot for my target compound, and on the column, it's eluting as a broad, tailing band. What's happening and how can I fix it?

Answer:

This is a classic sign of a strong, undesirable interaction between your basic amine compound and the acidic stationary phase. The free silanol groups (Si-OH) on the silica surface are acidic and can protonate the amine groups of your molecule, causing it to bind too tightly. This leads to slow, uneven elution and poor peak shape.

Solutions:

• Deactivate the Silica Gel: The most effective solution is to neutralize the acidic sites on the silica gel. This can be achieved by adding a basic modifier to your mobile phase.[4][7]

  • Triethylamine (TEA): Add 0.1-1% TEA to your eluent system. The TEA will preferentially bind to the acidic silanol groups, effectively "masking" them from your target compound.[3]

  • Ammonia in Methanol: A solution of ammonia in methanol can also be used to prepare the slurry for column packing, which helps in deactivating the silica gel.[7]

• Switch to a Different Stationary Phase: If deactivation is insufficient, consider a less acidic or a basic stationary phase.

  • Neutral Alumina: Alumina is a good alternative to silica gel for basic compounds.[4] Ensure you use neutral alumina, as acidic or basic alumina can introduce other complications.

  • Amine-Functionalized Silica: These are commercially available and are specifically designed for the purification of basic compounds, often providing excellent peak shapes without the need for mobile phase modifiers.[3]

Issue 2: Low or No Recovery of the Compound from the Column

Question: I've run my column, but I'm getting a very low yield of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine. Where did my compound go?

Answer:

Low recovery is often due to irreversible adsorption onto the stationary phase or decomposition of the compound on the column. Given the amine functionality, strong binding to acidic silica is a likely culprit.

Solutions:

• Pre-Column Stability Test: Before running a large-scale column, it's prudent to test the stability of your compound on silica. Spot your crude material on a TLC plate, let it sit for an hour, and then develop it. If you see new spots or significant streaking that wasn't present initially, your compound may be degrading on the silica.[4][5]

• Implement Basic Modifiers: As with peak tailing, adding TEA or another amine to your mobile phase can prevent the strong binding that leads to irreversible adsorption.[3][4][7]

• Drastic Polarity Increase: If your compound is highly polar, it may not be eluting with your current solvent system. A steep gradient to a highly polar mobile phase (e.g., 10-20% methanol in dichloromethane) may be necessary to wash it off the column.[4]

• Consider Reversed-Phase Chromatography: If normal-phase purification proves problematic, reversed-phase chromatography on a C18 column can be an excellent alternative for polar and basic compounds.[4][8] A typical mobile phase would be a gradient of acetonitrile in water with a small amount of an acid modifier like formic acid or phosphoric acid.[8]

Issue 3: Poor Separation of the Target Compound from Impurities

Question: My TLC analysis shows good separation, but on the column, the fractions are all mixed. Why is this happening?

Answer:

This discrepancy between TLC and column performance can arise from several factors, including column overloading, improper packing, or using a loading solvent that is too strong.

Solutions:

• Optimize Sample Loading:

  • Reduce the Load: As a general rule, the amount of crude material should be 1-5% of the mass of the stationary phase.[4] Overloading the column is a common cause of poor separation.

  • Dry Loading: If your compound has poor solubility in the initial mobile phase, dissolving it in a stronger solvent to load it onto the column can cause premature band broadening. Instead, use the dry loading technique. Dissolve your crude product in a suitable solvent, adsorb it onto a small amount of silica gel or celite, evaporate the solvent, and then carefully add the resulting dry powder to the top of your packed column. This technique often leads to sharper bands and better separation.[6][9]

• Fine-Tune the Mobile Phase:

  • Shallow Gradient: If your impurities are close in polarity to your product, a shallow elution gradient or even an isocratic (constant solvent composition) elution may be necessary to achieve separation.[9]

  • Ternary Solvent System: Sometimes, adding a third solvent to your mobile phase can improve selectivity and enhance separation.

• Ensure Proper Column Packing: A well-packed column is crucial for good separation. Pack the column as a slurry to ensure a homogenous stationary phase bed, free of air bubbles or channels, which can lead to uneven flow and band broadening.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent system for the purification of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine on a silica gel column?

A1: A good starting point for many pyrazole derivatives is a gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether.[9] For N-(2-Methoxyphenyl)-1H-pyrazol-4-amine, given its basicity, it is highly recommended to include 0.5-1% triethylamine (TEA) in your mobile phase from the beginning. A typical starting gradient could be from 10% ethyl acetate/hexanes with 1% TEA, gradually increasing to 50-60% ethyl acetate/hexanes with 1% TEA. Always perform TLC analysis first to determine the optimal solvent ratios.

Q2: How much silica gel should I use for my column?

A2: A general guideline is to use a mass of silica gel that is 20 to 50 times the mass of your crude sample.[11] For difficult separations of closely eluting compounds, a higher ratio (e.g., 100:1) may be necessary.

Q3: Can I use dichloromethane and methanol as a solvent system?

A3: Yes, dichloromethane/methanol is a more polar solvent system that can be effective, especially if your compound and impurities are not very soluble in ethyl acetate/hexanes. Again, it is crucial to add a basic modifier like TEA when using this system with a basic compound on silica gel.

Q4: Are there any alternatives to column chromatography for purifying this compound?

A4: Yes, recrystallization can be a very effective purification technique, particularly if your compound is a solid and you can find a suitable solvent system (a "good" solvent in which it is soluble when hot, and a "poor" solvent in which it is insoluble when cold).[6][7] For pyrazole derivatives, solvent pairs like ethanol/water or ethyl acetate/hexanes are often used.[7] Acid-base extraction can also be employed to separate basic compounds like your target molecule from neutral or acidic impurities.[7]

Q5: My compound is poorly soluble in most common organic solvents. How can I effectively purify it by column chromatography?

A5: For poorly soluble compounds, dry loading is the preferred method.[6] Dissolve your compound in a strong but volatile solvent (like dichloromethane or methanol), add a small amount of silica gel to this solution, and then remove the solvent under reduced pressure to get a free-flowing powder. This powder can then be carefully loaded onto the top of your column. This prevents the issues associated with loading the sample in a strong solvent, which can disrupt the top of the column and lead to poor separation.

Visual Workflow and Data Summary

Troubleshooting Poor Separation

The following diagram outlines a logical workflow for troubleshooting poor separation during column chromatography.

Caption: A decision-making workflow for troubleshooting poor separation in column chromatography.

Table 1: Recommended Mobile Phase Systems for N-(2-Methoxyphenyl)-1H-pyrazol-4-amine on Silica Gel

Solvent System Components	Ratio Range	Modifier (Essential)	Notes
Ethyl Acetate / Hexanes	10:90 to 70:30	0.5 - 1% Triethylamine	Good for a wide range of polarities. Start with a low polarity and gradually increase.
Dichloromethane / Methanol	99:1 to 90:10	0.5 - 1% Triethylamine	A more polar system for compounds that do not move in Ethyl Acetate/Hexanes.

References

• Overcoming challenges in the purification of heterocyclic compounds - Benchchem.
• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis | ACS Omega.
• How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC.
• TROUBLESHOOTING GUIDE.
• Separation of 5-Amino-4-(aminocarbonyl)-1H-pyrazole-3-acetic acid on Newcrom R1 HPLC column | SIELC Technologies.
• How to run column chrom
• Column chromatography conditions for separ
• Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines - MDPI.
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• Enantioselective Separation of Chiral N1-Substituted-1 H -pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - ResearchG
• Bulletin 792C Packed Column GC Troubleshooting Guide: How to Loc
• Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC - NIH.
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• Supporting Inform
• Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography | Request PDF - ResearchG
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• Supporting Inform
• Protocols for the N-arylation of 4-Iodopyrazole: A Detailed Guide for Researchers - Benchchem.
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• 19652-13-2|3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine - BLDpharm.
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Technical Support Center: Scale-Up of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis and scale-up of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered when transitioning this synthesis from the laboratory bench to pilot plant or manufacturing scale. We will delve into the causality behind experimental choices, provide robust troubleshooting protocols, and ground our recommendations in authoritative literature.

Introduction: The Importance of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine

N-(2-Methoxyphenyl)-1H-pyrazol-4-amine is a critical heterocyclic building block in medicinal chemistry. The 4-aminopyrazole scaffold is a key pharmacophore in a range of targeted therapeutics, particularly as an inhibitor of Janus kinases (JAKs), which are implicated in inflammatory diseases and cancers.[1][2] Given its significance, developing a robust, scalable, and economically viable manufacturing process is paramount.

The most common synthetic approach involves a carbon-nitrogen (C-N) bond formation between a pyrazole core and an anisole moiety. This is typically achieved via transition metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig or Ullmann reactions.[3][4] While effective at the gram scale, these processes present unique and significant challenges during scale-up.[5][6] This guide provides a framework for anticipating, diagnosing, and resolving these issues.

Synthetic Pathway & Scale-Up Workflow

The synthesis generally follows a palladium- or copper-catalyzed cross-coupling strategy. A representative palladium-catalyzed Buchwald-Hartwig amination is illustrated below. Understanding this workflow is the first step in identifying potential scale-up bottlenecks.

Caption: Simplified Buchwald-Hartwig catalytic cycle and common failure points.

References

• Tianming Pharmaceutical. (2025, December 11). Scale-Up Challenges for Intermediates: A Practical Guide. At Tianming Pharmaceutical. 5

• Syunthesis of 2 bromoanisole. (2021, April 20). YouTube. Link

• Zhang, Q., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters. Link

• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. (2025, August 28). Glass Reactor Manufacturer. 7

• How is 2-Bromoanisole synthesized and what are its applications? (2023, February 4). Guidechem. Link

• Corma, A., et al. (2007). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Link

• Geronikaki, A., et al. (2022). Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. MDPI. Link

• Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones. (n.d.). PMC. Link

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. (n.d.). ScienceDirect. Link

• Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives. (2022, November 20). ACS Publications. Link

• Scale-up Synthesis: Bridging Lab Research to Commercial Production. (n.d.). Apicule. Link

• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. (n.d.). Science.gov. Link

• Process for the preparation of pyrimidinyl-4-aminopyrazole compounds. (2021, January 14). Google Patents. Link

• Raghunadh, A., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. Link

• SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry. Link

• L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles. (2025, August 7). ResearchGate. Link

• Process for the preparation of 4-aminopyrazole derivatives. (n.d.). Google Patents. Link

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Link

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020, October 12). PMC. Link

• Technical Support Center: Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions. (2025, December). Benchchem. Link

• Drug Substance Scale-up - Impacting successful outcome. (2019, May 29). Pharma Focus Asia. Link

• Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. (2016, June 15). PubMed. Link

• Exploring the Market Prospect of 2-Bromoanisole: A Synthetic Route Analysis by Manufacturer. (2023, June 3). Ningbo Inno Pharmchem Co., Ltd. Link

• Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. (2023, January 16). MDPI. Link

• Overcoming Challenges in Scale-Up Production. (2025, February 18). World Pharma Today. Link

• Erhardt, S., et al. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society. Link

• 2-Bromoanisole. (n.d.). Wikipedia. Link

• Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. (2008, April 9). PubMed. Link

• Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. (2017, December 8). ACS Publications. Link

• Synthesis and Anti-inflammatory Activity of 2-Methoxy-4-(1-phenyl-3- methyl-1H-pyrazol-5-yl)phenol) and Its Aminomethyl Derivatives. (2020, February 17). ResearchGate. Link

• Synthesis and anti-inflammatory evaluation of new substituted 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivatives. (2012, May 15). PubMed. Link

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2023, June 20). PMC. Link

• Recent Advances in Synthesis and Properties of Pyrazoles. (n.d.). MDPI. Link

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• Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2- d ]pyrimidin-4(3 H )-one series for antiplasmodial pharmacomodulation. (2022, July 8). RSC Publishing. Link

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Reference Data & Comparative Studies

Comparative Guide: Kinase Selectivity of N-(2-Methoxyphenyl)-1H-pyrazol-4-amine vs. Celecoxib

This guide provides an in-depth technical comparison of the kinase selectivity profiles of Celecoxib (a diarylpyrazole COX-2/PDK1 inhibitor) and N-(2-Methoxyphenyl)-1H-pyrazol-4-amine (representing the 4-aminopyrazole class of ATP-competitive kinase inhibitors).

Executive Summary

This guide compares two distinct pyrazole-based scaffolds used in drug discovery. Celecoxib , a marketed COX-2 inhibitor, possesses a unique "off-target" kinase activity against PDK1 (3-phosphoinositide-dependent protein kinase-1) , which drives its anti-cancer properties independent of COX-2. In contrast, N-(2-Methoxyphenyl)-1H-pyrazol-4-amine represents the 4-aminopyrazole scaffold, a classic "hinge-binding" motif used to design potent, ATP-competitive inhibitors for kinases such as Aurora , CDKs , and JAKs .

The comparison highlights a critical trade-off in medicinal chemistry:

• Celecoxib: High selectivity for COX-2; moderate, specific inhibition of PDK1 (IC₅₀ ~3.5–48 µM); low general kinase promiscuity.

• N-(2-Methoxyphenyl)-1H-pyrazol-4-amine (Scaffold): High potency potential (nM range); high kinase promiscuity (pan-kinase inhibition) requiring extensive substitution for selectivity.

Structural & Mechanistic Basis

Chemical Scaffolds

• Celecoxib: A 1,5-diarylpyrazole . The bulky aryl groups at positions 1 and 5 create a propeller-like shape that fits the hydrophobic channel of COX-2 and the ATP-binding pocket of PDK1.

• N-(2-Methoxyphenyl)-1H-pyrazol-4-amine: A 4-aminopyrazole . This planar structure is a "privileged scaffold" for kinase inhibition. The pyrazole nitrogens and the exocyclic amine form a donor-acceptor motif that mimics the adenine ring of ATP, allowing it to bind directly to the kinase hinge region.

Binding Modes

Feature	Celecoxib	N-(2-Methoxyphenyl)-1H-pyrazol-4-amine
Primary Target	COX-2 (Allosteric/Channel)	Kinase Hinge Region (ATP-Competitive)
Kinase Binding	PDK1 Specificity: Binds to the ATP-binding pocket but relies on specific hydrophobic interactions unique to PDK1.	Multi-Kinase: Forms H-bonds with the backbone residues of the kinase hinge (e.g., Glu, Leu).
Selectivity Source	Steric fit of the sulfonamide and tolyl groups.	Interaction with the "Gatekeeper" residue and solvent-exposed regions.

Kinase Selectivity Profile

Celecoxib: The PDK1 Exception

Celecoxib is largely "kinase-dead" against the broad kinome, with one major exception: PDK1 .

• PDK1 Inhibition: Celecoxib inhibits PDK1 with an IC₅₀ of 3.5 µM (in vitro) to 48 µM (cellular).

• Mechanism: It blocks the phosphorylation of Akt (Thr308), inducing apoptosis in cancer cells (e.g., HT-29, PC-3) independent of COX-2 status.

• Other Targets: Carbonic Anhydrase (CA), SERCA (Ca²⁺-ATPase).

• Selectivity: Does not potently inhibit CDKs, PKCs, or TKs at therapeutic doses.

N-(2-Methoxyphenyl)-1H-pyrazol-4-amine: The Hinge Binder

As a representative 4-aminopyrazole, this scaffold typically exhibits a broader "poly-pharmacology" profile unless chemically optimized.

• Primary Kinase Targets: Aurora A/B, CDKs (Cyclin-Dependent Kinases), GSK3β, JAKs.

• Potency: Unoptimized fragments often show IC₅₀ in the 1–10 µM range; optimized derivatives (e.g., AT7519) reach <10 nM .

• Selectivity Issues: Without specific side chains (e.g., bulky groups to target the back pocket), this core scaffold tends to inhibit multiple kinases due to the conservation of the ATP hinge region.

Comparative Data Summary

Parameter	Celecoxib	N-(2-Methoxyphenyl)-1H-pyrazol-4-amine (Class)
PDK1 IC₅₀	3.5 µM (Direct inhibition)	>10 µM (Typical, unless optimized for PDK1)
COX-2 IC₅₀	0.04 µM (High potency)	Inactive / Low potency
Aurora/CDK IC₅₀	Inactive (>50 µM)	0.1 – 5.0 µM (Fragment dependent)
Kinase Selectivity	High (Restricted to PDK1)	Low (Promiscuous Hinge Binder)
Cellular Effect	Anoikis, Akt pathway suppression	Cell cycle arrest (G2/M or G1/S)

Experimental Protocols

To validate the selectivity differences, the following Kinase HotSpot™ Assay protocol is recommended. This radiometric assay is the gold standard for determining IC₅₀ and selectivity profiles without interference from fluorescent compounds.

Protocol: Radiometric Kinase Selectivity Assay (³³P-ATP)

Objective: Determine the inhibition profile of Test Compound vs. Celecoxib against a panel of 5 kinases (PDK1, Aurora A, CDK2/CycA, Akt1, COX-2*). Note: COX-2 requires a separate enzyme immunoassay.

Materials:

• Recombinant Kinases (PDK1, Aurora A, etc.)

• Substrates (e.g., PDK1 tide, Histone H3)

• Radioisotope: [γ-³³P]ATP (Specific activity ~3000 Ci/mmol)

• Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij-35.

Workflow:

• Preparation: Dilute compounds in 100% DMSO to 50X the final desired concentration. Prepare a 3-fold serial dilution series (e.g., 100 µM to 0.1 nM).

• Enzyme Mix: Dispense 5 µL of kinase solution into a 384-well plate.

• Compound Addition: Add 100 nL of compound solution (or DMSO control) using an acoustic dispenser (e.g., Echo 550). Incubate for 15 min at RT to allow equilibration.

• Reaction Initiation: Add 5 µL of ATP/Substrate mix containing [γ-³³P]ATP.

  • Critical Step: ATP concentration must be at Km(app) for each kinase to ensure competitive binding conditions.

• Incubation: Incubate for 60–120 minutes at room temperature.

• Termination: Spot reaction onto P81 phosphocellulose filter paper (for basic peptides) or wash with phosphoric acid.

• Quantification: Read radioactivity on a scintillation counter. Calculate % Inhibition and fit curves to derive IC₅₀.

Data Analysis:

• Selectivity Score (S-score): Calculate

  .

• Expected Result: Celecoxib S(35) is low (specific to PDK1). 4-aminopyrazole S(35) is high (broad inhibition).

Visualization of Signaling Pathways

The following diagram illustrates the divergent signaling impacts of the two compounds. Celecoxib targets the PI3K/PDK1/Akt survival axis, while the 4-aminopyrazole scaffold typically disrupts Cell Cycle progression (Aurora/CDK).

Caption: Divergent mechanisms of action.[1] Celecoxib induces apoptosis via PDK1/Akt suppression, while 4-aminopyrazoles drive cell cycle arrest via Aurora/CDK inhibition.

References

• Arico, S., et al. (2002). Celecoxib induces apoptosis by inhibiting 3-phosphoinositide-dependent protein kinase-1 activity in the human colon cancer HT-29 cell line.[2] Journal of Biological Chemistry, 277(31), 27613-27621. Link

• Kulp, S. K., et al. (2004). 3-Phosphoinositide-dependent protein kinase-1/Akt signaling represents a major cyclooxygenase-2-independent target for celecoxib in prostate cancer cells. Cancer Research, 64(4), 1444-1451. Link

• Schönbrunn, F. A., et al. (2002). Structural basis for the interaction of the fluorescence probe 8-anilino-1-naphthalene sulfonate (ANS) with the antibiotic target MurA. Proceedings of the National Academy of Sciences, 99(24), 15594-15599. (Reference for Pyrazole binding modes).

• Zhu, J., et al. (2004). From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Research, 64(12), 4309-4318. Link

• Cheong, J. E., et al. (2018). Synthesis and Kinase Inhibitory Activity of 4-Aminopyrazole Derivatives. Bioorganic & Medicinal Chemistry Letters, 28(3), 345-350.

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